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2-HYDROXYTHIOANISOLE 2-HYDROXYTHIOANISOLE 2-(Methylthio)phenol, also known as 2-methylsulphanylphenol or 2-hydroxythioanisole, belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. 2-(Methylthio)phenol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2-(methylthio)phenol is primarily located in the cytoplasm. 2-(Methylthio)phenol is an egg, garlic, and meaty tasting compound that can be found in coffee and coffee products. This makes 2-(methylthio)phenol a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 1073-29-6
VCID: VC0087076
InChI: InChI=1S/C7H8OS/c1-9-7-5-3-2-4-6(7)8/h2-5,8H,1H3
SMILES: CSC1=CC=CC=C1O
Molecular Formula: C7H8OS
Molecular Weight: 140.2 g/mol

2-HYDROXYTHIOANISOLE

CAS No.: 1073-29-6

Main Products

VCID: VC0087076

Molecular Formula: C7H8OS

Molecular Weight: 140.2 g/mol

2-HYDROXYTHIOANISOLE - 1073-29-6

CAS No. 1073-29-6
Product Name 2-HYDROXYTHIOANISOLE
Molecular Formula C7H8OS
Molecular Weight 140.2 g/mol
IUPAC Name 2-methylsulfanylphenol
Standard InChI InChI=1S/C7H8OS/c1-9-7-5-3-2-4-6(7)8/h2-5,8H,1H3
Standard InChIKey SOOARYARZPXNAL-UHFFFAOYSA-N
SMILES CSC1=CC=CC=C1O
Canonical SMILES CSC1=CC=CC=C1O
Density d2525 1.17
1.168-1.173
Physical Description liquid
Description 2-(Methylthio)phenol, also known as 2-methylsulphanylphenol or 2-hydroxythioanisole, belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. 2-(Methylthio)phenol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2-(methylthio)phenol is primarily located in the cytoplasm. 2-(Methylthio)phenol is an egg, garlic, and meaty tasting compound that can be found in coffee and coffee products. This makes 2-(methylthio)phenol a potential biomarker for the consumption of this food product.
PubChem Compound 61261
Last Modified Nov 11 2021
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